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Compound of Interest

Compound Name: Strobane

Cat. No.: B213053 Get Quote

Strobane: A Technical Overview
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a concise yet comprehensive overview of Strobane, a complex

chlorinated insecticide. The information is curated for professionals in research, science, and

drug development, with a focus on its chemical identity, physical properties, and toxicological

profile.

Chemical Identification and Properties
Strobane is a chlorinated mixture of terpene hydrocarbons, primarily used as an insecticide.[1]

[2] Due to its nature as a complex mixture, its molecular formula can be represented in several

ways, reflecting the varying degrees of chlorination of the terpene skeletons.

Table 1: Chemical and Physical Properties of Strobane
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Property Value Source

CAS Number 8001-50-1 [1][3][4][5][6]

Molecular Formula C10H10Cl8 or C10H9Cl7 [4][5][6][7][8][9]

Molecular Weight
Approximately 377.35 to 413.8

g/mol
[5][6][7]

Appearance Amber-colored viscous liquid [1][2]

Density 1.627 g/cm³ at 25°C [1][2]

Solubility

Insoluble in water; slightly

miscible in alcohol; soluble in

hydrocarbon solvents

[1][2]

Boiling Point 416°C at 760 mmHg [6]

Flash Point 202.2°C [6]

Toxicological Profile
Strobane is recognized for its toxicity and potential health hazards. It is classified as toxic if

swallowed and may be fatal in contact with the skin.[7] It can also cause skin and serious eye

irritation, as well as respiratory irritation.[7]

Table 2: Toxicological Data for Strobane
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Hazard Classification and Details Source

Acute Toxicity (Oral)

Toxic if swallowed. LD50 (rat):

200 mg/kg; LD50 (dog): 200

mg/kg.

[2][7]

Acute Toxicity (Dermal) Fatal in contact with skin. [7]

Carcinogenicity

IARC Group 3: Not classifiable

as to its carcinogenicity to

humans. However, animal

experiments indicate sufficient

evidence of carcinogenicity.

[7]

Hazards upon Decomposition
Emits toxic fumes of Cl- when

heated to decomposition.
[1][2]

Experimental Protocols and Signaling Pathways
Detailed experimental protocols for the synthesis or specific biological assays of Strobane are

not readily available in the public domain. General laboratory safety precautions for handling

chlorinated hydrocarbons should be strictly followed.

Information regarding specific signaling pathways modulated by Strobane is also limited. As a

broad-spectrum insecticide, its mechanism of action is likely to involve multiple targets within

the nervous system of insects, but detailed molecular interactions and signaling cascades in

mammalian systems are not well-elucidated in the provided search results.

Logical Relationship of Strobane's Properties
The following diagram illustrates the relationship between the chemical nature of Strobane and

its resulting properties and hazards.

Strobane's core properties and implications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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